Cas no 1261963-08-9 (6-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid)

• Product Name: 6-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid
• CAS No: 1261963-08-9
• MF: C₁₂H₉NO₅S
• MW: 279.268562078476
• MDL: MFCD18317956
• CID: 2766346
• PubChem ID: 53223878
• Update Time: 2025-04-21

6-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-[5-(Methoxycarbonyl)thiophen-3-yl]-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 6-HYDROXY-5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]NICOTINIC ACID
• MFCD18317956
• DTXSID00687911
• 6-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%
• 1261963-08-9
• 6-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid

• MDL： MFCD18317956
• Inchi： 1S/C12H9NO5S/c1-18-12(17)9-3-7(5-19-9)8-2-6(11(15)16)4-13-10(8)14/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key： RDEJPZRIJRDAII-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1C(NC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 279.02014356Da
• Monoisotopic Mass: 279.02014356Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 121Ų